Cas no 1464937-24-3 (1-(Thiolan-3-yl)azetidine-3-carboxylic acid)

• Product Name: 1-(Thiolan-3-yl)azetidine-3-carboxylic acid
• CAS No: 1464937-24-3
• MF: C₈H₁₃NO₂S
• MW: 187.25932097435
• CID: 5042914
• Update Time: 2025-06-08

1-(Thiolan-3-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-3-yl)azetidine-3-carboxylic acid
• 1-(Tetrahydrothiophen-3-yl)azetidine-3-carboxylic acid
• 1-(Thiolan-3-yl)azetidine-3-carboxylic acid

• Inchi： 1S/C8H13NO2S/c10-8(11)6-3-9(4-6)7-1-2-12-5-7/h6-7H,1-5H2,(H,10,11)
• InChI Key： UJNNURSIHCEFGG-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: -1.9
• Topological Polar Surface Area: 65.8

Additional information on 1-(Thiolan-3-yl)azetidine-3-carboxylic acid

Introduction to 1-(Thiolan-3-yl)azetidine-3-carboxylic acid (CAS No. 1464937-24-3)

1-(Thiolan-3-yl)azetidine-3-carboxylic acid (CAS No. 1464937-24-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiolane and azetidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 1-(Thiolan-3-yl)azetidine-3-carboxylic acid is composed of a thiolane ring fused to an azetidine ring, with a carboxylic acid group attached to the azetidine moiety. The thiolane ring, known for its sulfur-containing cyclic structure, imparts unique chemical properties and biological activities to the molecule. The azetidine ring, a four-membered heterocyclic compound, adds further complexity and reactivity to the overall structure.

Recent studies have highlighted the potential of 1-(Thiolan-3-yl)azetidine-3-carboxylic acid in various biological contexts. One notable area of research is its role as a potential inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting specific PPIs, 1-(Thiolan-3-yl)azetidine-3-carboxylic acid could potentially modulate these processes, leading to therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In addition to its PPI inhibition properties, 1-(Thiolan-3-yl)azetidine-3-carboxylic acid has been investigated for its antioxidant and anti-inflammatory effects. Oxidative stress and inflammation are key factors in the pathogenesis of many chronic diseases. Research has shown that this compound can effectively scavenge free radicals and inhibit pro-inflammatory cytokines, suggesting its potential as a protective agent against oxidative damage and inflammation.

The pharmacokinetic properties of 1-(Thiolan-3-yl)azetidine-3-carboxylic acid have also been studied extensively. Its small molecular size and polar functional groups facilitate good solubility and permeability, which are essential for effective drug delivery. Preclinical studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a viable candidate for further development into therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(Thiolan-3-yl)azetidine-3-carboxylic acid. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in specific disease indications.

Beyond its direct therapeutic applications, 1-(Thiolan-3-yl)azetidine-3-carboxylic acid has also been used as a building block in the synthesis of more complex molecules. Its unique chemical structure provides a versatile platform for the development of novel compounds with enhanced biological activities. Researchers are actively exploring ways to modify this core structure to optimize its pharmacological properties and expand its therapeutic utility.

In conclusion, 1-(Thiolan-3-yl)azetidine-3-carboxylic acid (CAS No. 1464937-24-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, positioning it as a valuable asset in the field of medicinal chemistry and pharmaceutical research.